Cas no 1805622-64-3 (4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile)

4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile is a versatile brominated pyridine derivative with a difluoromethyl substituent, offering unique reactivity for synthetic applications. The presence of both bromomethyl and hydroxypyridine moieties enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis, enabling selective functionalization. The difluoromethyl group contributes to improved metabolic stability in derived compounds, while the acetonitrile side chain provides additional reactivity for further modifications. This compound is particularly valuable in the development of fluorinated heterocycles, where its structural features facilitate the construction of complex molecular frameworks. Its well-defined reactivity profile makes it suitable for use in cross-coupling reactions, nucleophilic substitutions, and other key transformations in medicinal chemistry.

4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile structure

1805622-64-3 structure

Product Name:4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile

CAS No:1805622-64-3

MF:C₉H₇BrF₂N₂O

MW:277.065488100052

CID:4890411

Update Time:2025-05-19

4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile
- Inchi： 1S/C9H7BrF2N2O/c10-4-5-3-7(15)14-8(9(11)12)6(5)1-2-13/h3,9H,1,4H2,(H,14,15)
- InChI Key： PYYRHQWLSYGAOT-UHFFFAOYSA-N
- SMILES： BrCC1=CC(NC(C(F)F)=C1CC#N)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 392
XLogP3: 0.2
Topological Polar Surface Area: 52.9

4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029026248-250mg	4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile	1805622-64-3	95%	250mg	$1,038.80	2022-04-01
Alichem	A029026248-500mg	4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile	1805622-64-3	95%	500mg	$1,752.40	2022-04-01
Alichem	A029026248-1g	4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile	1805622-64-3	95%	1g	$2,750.25	2022-04-01

4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile Related Literature

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Additional information on 4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile

Comprehensive Overview of 4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile (CAS No. 1805622-64-3)

4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile (CAS No. 1805622-64-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a hydroxypyridine core and an acetonitrile moiety, makes it particularly valuable for designing novel drugs and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring compounds like 4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile to develop next-generation therapeutics targeting diseases such as cancer and infectious ailments. The incorporation of difluoromethyl groups is a trending strategy in medicinal chemistry, as it improves the lipophilicity and binding affinity of drug candidates.

From an industrial perspective, this compound is also pivotal in the development of agrochemicals. The bromomethyl group facilitates further functionalization, enabling the creation of pesticides and herbicides with higher efficacy and lower environmental impact. As sustainability becomes a global priority, the agrochemical sector is actively seeking intermediates like 4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile to formulate greener solutions.

The synthesis of 4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile involves multi-step organic reactions, including halogenation and fluorination processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to ensure high purity and structural integrity. These quality control measures are critical, especially when the compound is used in pharmaceutical applications where impurities can compromise safety and efficacy.

One of the most frequently asked questions about this compound revolves around its stability and storage conditions. 4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile is typically stored under inert conditions to prevent degradation. Its reactivity makes it a valuable building block for cross-coupling reactions, a popular topic in synthetic organic chemistry forums and research publications.

Another area of interest is the compound's potential role in drug discovery. With the rise of AI-driven molecular design, researchers are leveraging computational tools to predict the biological activity of derivatives based on 4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile. This aligns with the growing trend of integrating machine learning into chemical research to accelerate innovation.

In summary, 4-(Bromomethyl)-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile (CAS No. 1805622-64-3) is a cutting-edge intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in the context of sustainable chemistry and drug development. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.